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Compound of Interest

Compound Name: ML299

Cat. No.: B609138 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the preparation, storage, and

handling of stock solutions of ML299, a potent and selective allosteric inhibitor of

phospholipases D1 (PLD1) and D2 (PLD2).[1][2][3] Adherence to these protocols is crucial for

ensuring the accuracy and reproducibility of experimental results. This guide includes detailed

chemical properties, a step-by-step protocol for solubilization in Dimethyl Sulfoxide (DMSO),

and recommendations for downstream applications.

ML299 Properties and Specifications
ML299 is a valuable chemical probe for studying the roles of PLD1 and PLD2 in various

cellular processes.[3] It has been shown to decrease invasive migration in glioblastoma cells

and is noted for being non-cytotoxic and CNS penetrant.[1][2] A summary of its key properties

is presented below.

Table 1: Chemical and Physical Properties of ML299
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Property Value Reference

Chemical Name

4-Bromo-N-[(1S)-2-[1-(3-

fluorophenyl)-4-oxo-1,3,8-

triazaspiro[4.5]dec-8-yl]-1-

methylethyl]benzamide

[1][2]

Molecular Weight 489.39 g/mol [1][2]

Formula C₂₃H₂₆BrFN₄O₂ [1]

CAS Number 1426916-00-8 [1]

Purity ≥98% [1][2]

Biological Activity

Potent inhibitor of PLD1 (IC₅₀ =

6 nM) and PLD2 (IC₅₀ = 12

nM)

[1][2][3]

Solubility Soluble to 100 mM in DMSO [1]

Storage (Powder) Store at -20°C [1]

Experimental Protocol: Preparation of a 10 mM
ML299 Stock Solution in DMSO
This protocol details the preparation of a 10 mM stock solution of ML299 in anhydrous DMSO.

This concentration is a common starting point for subsequent dilutions to working

concentrations for various in vitro assays.

Materials and Equipment
ML299 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)[4]

Sterile, amber, or light-protecting microcentrifuge tubes or vials

Calibrated analytical balance
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Calibrated micropipettes and sterile, low-retention tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
Before handling, review the Safety Data Sheets (SDS) for both ML299 and DMSO.

Perform all weighing and dissolution steps in a chemical fume hood to avoid inhalation of the

powder and exposure to DMSO.

DMSO is an excellent solvent that can readily penetrate the skin, potentially carrying

dissolved compounds with it.[5] Always wear appropriate gloves and handle with care.

Step-by-Step Procedure
Equilibrate ML299: Allow the vial of ML299 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing ML299:

Tare a sterile, amber microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of ML299 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 4.89 mg of ML299.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 489.39 g/mol = 0.00489 g = 4.89 mg

Solubilization:

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

tube containing the ML299 powder. For the example above, add 1 mL of DMSO.

Cap the tube securely.
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Dissolution:

Vortex the solution vigorously for 1-2 minutes until the ML299 powder is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible

particulates. If the compound does not dissolve readily, gentle warming in a 37°C water

bath for 5-10 minutes followed by vortexing can aid dissolution.[6]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile, amber vials.[7]

Label each aliquot clearly with the compound name (ML299), concentration (10 mM),

solvent (DMSO), and the date of preparation.

For long-term storage (up to 6 months), store the aliquots at -80°C. For short-term storage

(up to 1 month), -20°C is sufficient.[7]

Dilution to Working Concentrations for Cell-Based
Assays
The high-concentration stock solution must be serially diluted to the final working concentration

in the appropriate cell culture medium.

Thaw: Thaw a single aliquot of the ML299 stock solution at room temperature.

Dilution: Perform serial dilutions to minimize pipetting errors and to prevent the compound

from precipitating out of solution. A stepwise dilution process is recommended.[7]

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is kept low (typically below 0.5%, with 0.1% being preferable) to avoid solvent-

induced cytotoxicity.[6][7]

Vehicle Control: Always include a vehicle control in your experiments. This control should

contain the same final concentration of DMSO as the experimental conditions.[7]
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Visualizations
ML299 Mechanism of Action
ML299 acts by inhibiting the enzymatic activity of PLD1 and PLD2. These enzymes catalyze

the hydrolysis of phosphatidylcholine (PC) into phosphatidic acid (PA) and choline.[3] PA is a

critical lipid second messenger involved in various signaling pathways that regulate cell growth,

proliferation, and migration.
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Caption: ML299 inhibits PLD1/PLD2, blocking the formation of phosphatidic acid.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the logical flow for preparing the ML299 stock solution.
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Caption: Workflow for preparing ML299 stock solutions in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

